![molecular formula C10H5ClN2OS B1599585 2-(3-Chlorophenyl)-4-isocyanato-1,3-thiazole CAS No. 868755-59-3](/img/structure/B1599585.png)
2-(3-Chlorophenyl)-4-isocyanato-1,3-thiazole
Overview
Description
2-(3-Chlorophenyl)-4-isocyanato-1,3-thiazole, commonly known as CPIT, is a chemical compound that has gained significant attention in scientific research due to its unique properties. CPIT is a thiazole-based compound that contains an isocyanate functional group, making it a versatile building block for the synthesis of various organic compounds.
Scientific Research Applications
Antioxidant Activity
One study focused on synthesizing a new series of compounds related to thiazole moieties, including those with structures similar to 2-(3-Chlorophenyl)-4-isocyanato-1,3-thiazole, showing potent antioxidant activities. These compounds, featuring urea, thiourea, and selenourea functionalities, were evaluated for their in vitro antioxidant capacity. The findings indicated that compounds with selenourea functionality and halogen groups exhibited significant antioxidant properties, suggesting that these thiazole derivatives could serve as new antioxidant agents (Reddy et al., 2015).
Antimicrobial Activity
Another area of research involved the synthesis of thiazole derivatives with potential as antimicrobial agents. A study synthesized novel thiazole compounds and assessed their antibacterial and antifungal activities. Preliminary results revealed that some of these synthesized compounds demonstrated promising antimicrobial activity, highlighting the potential of thiazole derivatives in developing new antimicrobial agents (Karegoudar et al., 2008).
Corrosion Inhibition
Thiazole derivatives, including those structurally related to this compound, have been investigated for their corrosion inhibition performance. Research into the inhibition effects of these compounds on mild steel in acidic environments demonstrated their potential in protecting metals against corrosion. These findings suggest that thiazole derivatives could be effective corrosion inhibitors, beneficial for extending the lifespan of metal structures in corrosive environments (Bentiss et al., 2007).
Drug Transport Systems
The compound has also been explored in the context of drug transport systems. Research involving gold nanoparticles stabilized with β-cyclodextrin and thiazole derivatives, including 2-amino-4-(4-chlorophenyl)thiazole, has shown the potential of creating novel systems for drug transport. This study aimed to improve the solubility and stability of thiazole-based drugs, presenting an innovative approach to enhancing drug delivery efficiency (Asela et al., 2017).
Mechanism of Action
Target of Action
Compounds with similar structures, such as carbonyl cyanide m-chlorophenyl hydrazone (cccp), are known to inhibit oxidative phosphorylation . This suggests that 2-(3-Chlorophenyl)-4-isocyanato-1,3-thiazole may also interact with components of the electron transport chain in mitochondria.
Mode of Action
Based on the action of structurally similar compounds, it may act as a protonophore, altering the permeability of the mitochondrial inner membrane to protons . This could lead to the dissipation of the proton gradient across the inner mitochondrial membrane, disrupting ATP synthesis and energy production within the cell .
Biochemical Pathways
The compound’s potential action as a protonophore suggests it could affect the oxidative phosphorylation pathway. By disrupting the proton gradient, it could inhibit the synthesis of ATP, the primary energy currency of the cell. This could have downstream effects on various cellular processes that rely on ATP, including cellular metabolism, signal transduction, and the maintenance of cell structure .
Result of Action
The potential disruption of ATP synthesis by this compound could have significant molecular and cellular effects. It could lead to energy depletion within the cell, potentially affecting cell viability and function. In extreme cases, it could lead to cell death .
Biochemical Analysis
Biochemical Properties
The thiazole ring in 2-(3-Chlorophenyl)-4-isocyanato-1,3-thiazole could potentially interact with various enzymes, proteins, and other biomolecules. Thiazole derivatives have been shown to exhibit a variety of biological activities, including antimicrobial, antifungal, and antitumor properties
Cellular Effects
Similar compounds have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
It’s plausible that it could exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . These potential mechanisms need to be confirmed through experimental studies.
Dosage Effects in Animal Models
The effects of this compound at different dosages in animal models have not been reported. Studies on similar compounds suggest that dosage can significantly influence the observed effects
Metabolic Pathways
Given the presence of the thiazole ring, it’s plausible that it could interact with enzymes or cofactors involved in various metabolic pathways
properties
IUPAC Name |
2-(3-chlorophenyl)-4-isocyanato-1,3-thiazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H5ClN2OS/c11-8-3-1-2-7(4-8)10-13-9(5-15-10)12-6-14/h1-5H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSRQTKPTVAWVQQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)C2=NC(=CS2)N=C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H5ClN2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30428773 | |
Record name | 2-(3-chlorophenyl)-4-isocyanato-1,3-thiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30428773 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.68 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
868755-59-3 | |
Record name | 2-(3-chlorophenyl)-4-isocyanato-1,3-thiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30428773 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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